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For Researchers, Scientists, and Drug Development Professionals
Introduction:

Dimethylcarbamoyl chloride (DMCC), with the chemical formula C3HE6CINO, is a reactive
chemical intermediate widely utilized in the synthesis of pharmaceuticals, pesticides, and dyes.
[1][2] It serves as a reagent for transferring a dimethylcarbamoyl group to hydroxyl groups in
alcohols or phenols, forming dimethyl carbamates which often exhibit pharmacological or
pesticidal activities.[1][3] However, due to its high toxicity, and carcinogenic properties, handling
of this compound requires stringent safety precautions.[3][4] This guide provides a
comprehensive overview of the physical and chemical properties of dimethylcarbamoyl
chloride, including detailed experimental protocols and visual representations of its reactivity
and synthesis.

Physical Properties

Dimethylcarbamoyl chloride is a clear, colorless to light yellow, corrosive, and flammable
liquid with a pungent, irritating odor and a tear-penetrating effect.[1][3][5] It is heavier than air
and denser than water.[6]
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Property Value Source
Molecular Weight 107.54 g/mol [415]
Melting Point -33°C (-27.4 °F) [51[7]
N , 167-168 °C (332.6-334.4 °F) at
Boiling Point [51[7]
760 mmHg
Density 1.168 g/mL at 25 °C [61[7]
Vapor Density 3.73 (relative to air) [6]
Vapor Pressure 1.95 mmHg at 25 °C [51[7]
Flash Point 155 °F (68.3 °C) [5][6]
Refractive Index 1.4529 at 20 °C/D [5]
Water Solubility Decomposes rapidly [31[5][6]
Soluble in ether, chloroform,
Solubility in Organic Solvents methanol, ethanol, carbon
disulfide, and benzene.[1][8]
Clear, colorless to light yellow
Appearance o [5181I9]
liquid
Odor Pungent [31[5]

Chemical Properties and Reactivity

Dimethylcarbamoyl chloride behaves as an acyl chloride, where the chlorine atom can be

substituted by various nucleophiles.[1][3] It is, however, less reactive and selective than

conventional acyl chlorides.[3]

Reactivity with Nucleophiles:

» Hydrolysis: It reacts rapidly with water or moisture in the air to form dimethylamine, carbon

dioxide, and hydrochloric acid.[3][5][6] The half-life for hydrolysis is approximately 6 minutes
at 0 °C and 54 seconds at around 14 °C.[5]
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e Alcohols and Phenols: Reacts to form the corresponding N,N-dimethylcarbamates.[1][3]
¢ Amines and Hydroxylamines: Reacts to form substituted ureas.[1][3]

e Thiols: Reacts to produce thiolourethanes.[1][3]

e Imidazoles and Triazoles: Forms carbamoylazoles.[3]

o Alkali Metal Carboxylates: Reacts to form the corresponding dimethylamides.[3]

e Dimethylformamide (DMF): Reacts with DMF to produce tetramethylformamidinium chloride.

[3]
Thermal Decomposition:

When heated to decomposition, dimethylcarbamoyl chloride emits highly toxic fumes of
hydrogen chloride and nitrogen oxides.[5]

Incompatibilities:

Dimethylcarbamoyl chloride is incompatible with strong oxidizing agents, alcohols, and
bases (including amines).[1][5] It may react vigorously or explosively if mixed with diisopropyl
ether or other ethers in the presence of trace amounts of metal salts.[1][5]
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Caption: General reaction pathways of Dimethylcarbamoyl chloride with various
nucleophiles.

Experimental Protocols
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Synthesis of Dimethylcarbamoyl Chloride:
Several methods for the synthesis of dimethylcarbamoyl chloride have been reported.
Method 1: Reaction of Dimethylamine with Phosgene[3][8]

This method can achieve high yields but involves the use of highly toxic phosgene, requiring
strict safety measures.[8]

o Safety Precautions: All operations must be conducted in a well-ventilated fume hood with
appropriate personal protective equipment.[8]

e Environment: The reaction must be carried out in an anhydrous environment under an inert
atmosphere (e.g., nitrogen).[8] All glassware and reagents must be thoroughly dried.[8]

o Reactant Preparation: Dimethylamine and phosgene are typically used in a 1:1 molar ratio.
[8] To suppress the formation of urea by-products, an excess of phosgene (e.g., 3:1 ratio)
can be used in a flow reactor at high temperatures (275 °C) to achieve yields up to 90%.[3]

o Reaction: The mixture of dimethylamine and phosgene is slowly added to a cooled,
anhydrous solvent such as dichloromethane or benzene.[8] The reaction temperature is
controlled, usually below room temperature.[8] The evolution of hydrogen chloride gas is
observed, and the reaction mixture becomes cloudy.[8]

e Reaction Completion: The reaction is typically stirred for several hours.[8] The reaction is
considered complete when the mixture becomes clear.[8]

e Product Separation: The dimethylcarbamoyl chloride is isolated by distillation or filtration,
followed by purification.[8]
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Caption: Experimental workflow for the synthesis of Dimethylcarbamoyl chloride from

Dimethylamine and Phosgene.

Method 2: Reaction of Dimethylformamide with Thionyl Chloride[8]
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This is another common laboratory synthesis method.

Environment: An anhydrous environment under an inert atmosphere is required.[8]

o Reactant Preparation: Dimethylformamide (DMF) and thionyl chloride (SOCI2) are mixed,
typically in a 1:2 molar ratio of DMF to SOCI2.[8]

o Reaction: The mixture is stirred in a cooled, anhydrous solvent (e.g., methylene chloride or
benzene) below room temperature.[8] The evolution of sulfur dioxide gas is observed, and
the reaction solution becomes cloudy.[8]

e Reaction Completion: After several hours of stirring, the reaction is considered complete
when the cloudy mixture becomes clear.[8]

e Product Separation: The target product is separated by distillation or filtration.[8]
Analytical Methods:

Due to the formation of trace amounts of dimethylcarbamoyl chloride in reactions involving
DMF and chlorinating agents (like the Vilsmeier-Haack reaction), sensitive analytical methods
have been developed for its detection and quantification.[3][10]

Gas Chromatography-Mass Spectrometry (GC-MS) Method for Trace Analysis[10][11]

Derivatization: Dimethylcarbamoyl chloride in the sample is derivatized with ethanol to
form the more stable ethyl N,N-dimethylcarbamate.[10][11]

e Analysis: The derivatized sample is analyzed by GC-MS, often in the selected ion monitoring
(SIM) mode to enhance sensitivity and minimize interference from the reaction matrix.[10]
[11]

 Internal Standard: An internal standard, such as naphthalene, is used for accurate
quantification.[10]

o Performance: This method is selective and shows good linearity, with a limit of detection
(LOD) of 0.2 ppm and a limit of quantification (LOQ) of 0.7 ppm in Vilsmeier reaction
matrices.[10][11]
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Caption: Logical diagram illustrating the chemical incompatibilities of Dimethylcarbamoyl
chloride.

Safety and Handling
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Dimethylcarbamoyl chloride is a hazardous substance and must be handled with extreme
caution.[3] It is classified as a potential occupational carcinogen.[6]

o Exposure Routes: Inhalation, ingestion, skin, and eye contact.[4]

e Health Hazards: It is harmful if swallowed, toxic if inhaled, causes skin and serious eye
irritation, and may cause respiratory irritation.[4][12] It is also suspected of causing cancer.[4]
Acute inhalation exposure in animal studies resulted in damage to the mucous membranes
of the nose, throat, and lungs.[2]

o Personal Protective Equipment (PPE): Wear protective gloves, protective clothing, eye
protection, and face protection.[4][12] All work should be conducted in a chemical fume
hood.[13]

o Handling: Avoid breathing mist, gas, or vapors.[4][12] Avoid contact with skin and eyes.[12]
Keep away from heat, sparks, open flames, and hot surfaces.[13] All equipment used when
handling the product must be grounded.[14]

e Storage: Store in a well-ventilated place and keep the container tightly closed.[13] Store
under an inert atmosphere as it is sensitive to moisture.[5][13]

Conclusion:

Dimethylcarbamoyl chloride is a valuable reagent in organic synthesis, particularly for the
preparation of carbamate-containing compounds with biological activity. Its utility is, however,
matched by its significant hazardous properties. A thorough understanding of its physical and
chemical characteristics, coupled with strict adherence to safety protocols, is imperative for its
safe handling and effective use in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 10/11 Tech Support


https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7672462.htm
https://www.epa.gov/sites/default/files/2016-09/documents/dimethylcarbamoyl-chloride.pdf
https://en.wikipedia.org/wiki/Dimethylcarbamoyl_chloride
https://www.cpachem.com/msds?num=SB39400&dnl=sd_-_Dimethylcarbamyl_chloride_CAS_79-44-7_EC_201-208-6_%28SB39400%29_%28EU%29.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Dimethylcarbamoyl-Chloride
https://pubchem.ncbi.nlm.nih.gov/compound/Dimethylcarbamoyl-Chloride
https://cameochemicals.noaa.gov/chemical/3251
https://cameochemicals.noaa.gov/chemical/3251
https://www.ncbi.nlm.nih.gov/books/NBK590911/table/dimethylcarbamoylchloride_t01/?report=objectonly
https://www.ncbi.nlm.nih.gov/books/NBK590911/table/dimethylcarbamoylchloride_t01/?report=objectonly
https://www.bloomtechz.com/info/how-to-synthesize-dimethylcarbamoyl-chloride-84611956.html
https://www.osha.gov/chemicaldata/696
https://www.osha.gov/chemicaldata/696
https://pubs.acs.org/doi/10.1021/op900018f
https://www.researchgate.net/publication/231737722_Investigation_on_the_Formation_and_Hydrolysis_of_NN-Dimethylcarbamoyl_Chloride_DMCC_in_Vilsmeier_Reactions_Using_GCMS_as_the_Analytical_Detection_Method
https://www.echemi.com/sds/dimethylcarbamoylchloride-pid_Rock15140.html
https://www.fishersci.com/store/msds?partNumber=AAL0341522&productDescription=DIMETHLCARBAMYL+CLRIDE+96+100G&vendorId=VN00024248&countryCode=US&language=en
https://cameochemicals.noaa.gov/report?key=CH3251
https://www.benchchem.com/product/b156328#physical-and-chemical-properties-of-dimethylcarbamoyl-chloride
https://www.benchchem.com/product/b156328#physical-and-chemical-properties-of-dimethylcarbamoyl-chloride
https://www.benchchem.com/product/b156328#physical-and-chemical-properties-of-dimethylcarbamoyl-chloride
https://www.benchchem.com/product/b156328#physical-and-chemical-properties-of-dimethylcarbamoyl-chloride
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b156328?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 11/11 Tech Support


https://www.benchchem.com/product/b156328?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b156328?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

